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Compound of Interest

Compound Name: Monobutyl Phosphate-d9

Cat. No.: B15558804 Get Quote

This in-depth technical guide provides a comprehensive overview of the safety data for

Monobutyl Phosphate-d9 (MBP-d9). The information presented is essential for researchers,

scientists, and drug development professionals to ensure safe handling, storage, and disposal

of this compound. Given the limited availability of a specific Safety Data Sheet (SDS) for the

deuterated form, this guide extrapolates data from the SDS of the non-deuterated Monobutyl

Phosphate, a standard and scientifically accepted practice for isotopic-labeled compounds

where the primary hazard profile is determined by the parent molecule.

Chemical and Physical Properties
Monobutyl Phosphate-d9 is a stable, isotopically labeled version of Monobutyl Phosphate.[1]

Key physical and chemical properties are summarized below.
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Property Value Source

CAS Number 156213-20-6 [1]

Molecular Formula C4H2D9O4P [1]

Molecular Weight 163.16 g/mol [1][2]

Appearance Pale Yellow Oil [1]

IUPAC Name

1,1,2,2,3,3,4,4,4-

nonadeuteriobutyl dihydrogen

phosphate

[2]

Synonyms

Phosphoric Acid Monobutyl-d9

Ester, Butyl-d9 Diacid

Phosphate

[1]

Hazard Identification and Classification
Based on the data for Monobutyl Phosphate, the compound is considered hazardous. The

primary hazards are related to its corrosive nature.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.[3][4]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage.

[3][4]

Carcinogenicity (Suspected) Category 2
Suspected of causing cancer.

[3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[3]

Signal Word: Danger[5]

Toxicological Information
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Detailed toxicological data for Monobutyl Phosphate-d9 is not available. The information

below is for the non-deuterated Monobutyl Phosphate. It is expected to have a similar

toxicological profile.

Toxicity Metric Value Species Source

Oral LD50 >4640 mg/kg bw Rat [6]

Dermal LD50 >2000 mg/kg bw Rabbit [6]

Inhalation LC50 No data available - [6]

Health Effects:

Acute Toxicity: Low acute toxicity is expected based on oral and dermal studies in animals.[6]

Skin and Eye Irritation: The compound is considered corrosive to the skin and eyes.[6][7]

Sensitization: No sensitization data is available.[6]

Neurotoxicity: Not expected to be neurotoxic.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict safety protocols is mandatory when working with Monobutyl Phosphate-
d9.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations.
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Protection Type Specification Source

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[8]

Skin Protection
Wear protective gloves and

clothing.
[8]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if exposure limits are

exceeded or irritation is

experienced.

[3][8]

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices.[8] Avoid

contact with skin, eyes, and clothing.[7] Do not breathe mist or vapor.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8] Store at 2-

8°C in a refrigerator under an inert atmosphere.[1] The material is hygroscopic.[1]

First Aid Measures
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Exposure Route First Aid Protocol Source

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

immediate medical attention.

[7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get immediate medical

attention.

[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes. Remove contact

lenses, if present and easy to

do. Continue rinsing. Get

immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Never give

anything by mouth to an

unconscious person. Get

immediate medical attention.

[7]

Spill and Disposal Procedures
Spill: Ensure adequate ventilation.[8] Absorb with inert material and place in a suitable

container for disposal.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.

Workflow and Pathway Diagrams
Chemical Safety and Handling Workflow
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The following diagram outlines the essential steps for the safe handling of Monobutyl
Phosphate-d9 in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Retrieve Monobutyl Phosphate-d9
from 2-8°C Storage

Aliquot Required Amount

Perform Experiment

Decontaminate Glassware
and Work Surfaces

Emergency Protocol
(Spill, Exposure)

Dispose of Waste in
Designated Hazardous Waste Container

Return Stock to Storage
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Monobutyl Phosphate-d9.

This guide is intended to provide essential safety information. Always refer to the most current

and specific Safety Data Sheet provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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